2-{[1-(4-methylbenzyl)-1H-benzimidazol-2-yl]sulfanyl}-N'-[(E)-(4-methylphenyl)methylidene]acetohydrazide

• Molecular Formula: C25H24N4OS
• Molecular Weight: 428.6 g/mol
• IUPAC Name: 2-[1-[(4-methylphenyl)methyl]benzimidazol-2-yl]sulfanyl-N-[(E)-(4-methylphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C25H24N4OS/c1-18-7-11-20(12-8-18)15-26-28-24(30)17-31-25-27-22-5-3-4-6-23(22)29(25)16-21-13-9-19(2)10-14-21/h3-15H,16-17H2,1-2H3,(H,28,30)/b26-15+
• InChI Key: DBEHGSRNBVBHAE-CVKSISIWSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)CN2C3=CC=CC=C3N=C2SCC(=O)N/N=C/C4=CC=C(C=C4)C
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=CC=CC=C3N=C2SCC(=O)NN=CC4=CC=C(C=C4)C

Description

2((1-(4-ME-BENZYL)-1H-BENZIMIDAZOL-2-YL)THIO)N’-(4-ME-BENZYLIDENE)ACETOHYDRAZIDE is a complex organic compound with a molecular formula of C19H18N4OS3

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2((1-(4-ME-BENZYL)-1H-BENZIMIDAZOL-2-YL)THIO)N’-(4-ME-BENZYLIDENE)ACETOHYDRAZIDE typically involves multiple stepsSpecific reaction conditions, such as temperature, solvents, and catalysts, are crucial for the successful synthesis of this compound .

Industrial Production Methods

Industrial production methods for this compound are not well-documented, likely due to its specialized nature and limited commercial demand. the principles of large-scale organic synthesis, including optimization of reaction conditions and purification processes, would apply.

Chemical Reactions Analysis

Types of Reactions

2((1-(4-ME-BENZYL)-1H-BENZIMIDAZOL-2-YL)THIO)N’-(4-ME-BENZYLIDENE)ACETOHYDRAZIDE can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen or add hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, pH, and solvent choice are critical for achieving the desired transformations .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield sulfoxides or sulfones, while reduction could produce thiols or thioethers .

Scientific Research Applications

2((1-(4-ME-BENZYL)-1H-BENZIMIDAZOL-2-YL)THIO)N’-(4-ME-BENZYLIDENE)ACETOHYDRAZIDE has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects, although clinical applications are still under research.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2((1-(4-ME-BENZYL)-1H-BENZIMIDAZOL-2-YL)THIO)N’-(4-ME-BENZYLIDENE)ACETOHYDRAZIDE involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins, leading to various biological effects. The exact pathways and molecular interactions are subjects of ongoing research .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include:

• 2-((5-(BENZYLTHIO)1,3,4-THIADIAZOL-2-YL)THIO)N’-(4-CL-BENZYLIDENE)ACETOHYDRAZIDE
• N’-(4-ME-BENZYLIDENE)-3-(4-((4-METHYLBENZYL)OXY)PH)-1H-PYRAZOLE-5-CARBOHYDRAZIDE

Uniqueness

What sets 2((1-(4-ME-BENZYL)-1H-BENZIMIDAZOL-2-YL)THIO)N’-(4-ME-BENZYLIDENE)ACETOHYDRAZIDE apart is its unique combination of functional groups, which confer specific chemical and biological properties.